BENGHE Foundational & Exploratory

Check Availability & Pricing

N-Hydroxypipecolic Acid (NHP): A Mobile Signal
Orchestrating Systemic Acquired Resistance in
Plants

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

N-Hydroxypipecolic acid
Compound Name:
potassium

Cat. No.: B15566551

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Systemic Acquired Resistance (SAR) is a crucial plant defense mechanism that provides long-
lasting, broad-spectrum immunity to secondary infections throughout the plant. A key signaling
molecule in the orchestration of SAR is N-hydroxypipecolic acid (NHP), a lysine-derived
metabolite. Upon local pathogen infection, NHP is synthesized and transported systemically,
where it primes distal tissues for a more robust and rapid defense response. This technical
guide provides a comprehensive overview of the NHP signaling pathway, quantitative data on
its effects, detailed experimental protocols, and visual representations of the core concepts.

The NHP Biosynthesis and Signaling Pathway

NHP is synthesized from L-lysine through a three-step enzymatic pathway primarily occurring
in the chloroplast and cytosol.[1][2][3] Pathogen recognition triggers the expression of genes
encoding the biosynthetic enzymes ALD1, SARD4, and FMO1.[2][4] NHP then moves
systemically to prime distal leaves.[5][6]

The signaling cascade initiated by NHP is intricately linked with the salicylic acid (SA) pathway.
NHP accumulation in distal tissues leads to the induction of SA biosynthesis and signaling,
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creating a positive feedback loop that amplifies the defense response.[2][7][8] This process is
dependent on the transcriptional co-activator NON-EXPRESSOR OF PR GENES 1 (NPR1)
and TGA transcription factors.[7][9][10] Recent evidence also points to the involvement of
reactive oxygen species (ROS) and extracellular NAD(P) in NHP-mediated SAR.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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